3-Bromo-5-[(fluorosulfonyl)oxy]benzoic acid
CAS No.:
Cat. No.: VC18050587
Molecular Formula: C7H4BrFO5S
Molecular Weight: 299.07 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C7H4BrFO5S |
|---|---|
| Molecular Weight | 299.07 g/mol |
| IUPAC Name | 3-bromo-5-fluorosulfonyloxybenzoic acid |
| Standard InChI | InChI=1S/C7H4BrFO5S/c8-5-1-4(7(10)11)2-6(3-5)14-15(9,12)13/h1-3H,(H,10,11) |
| Standard InChI Key | BBPNJAYQCDUMSK-UHFFFAOYSA-N |
| Canonical SMILES | C1=C(C=C(C=C1OS(=O)(=O)F)Br)C(=O)O |
Introduction
Structural and Molecular Characteristics
The molecular formula of 3-bromo-5-[(fluorosulfonyl)oxy]benzoic acid is , with a molecular weight of 299.07 g/mol . Its SMILES notation, , reveals a benzoic acid backbone substituted with a bromine atom at the 3-position and a fluorosulfonyloxy group (-OSOF) at the 5-position . The InChIKey (BBPNJAYQCDUMSK-UHFFFAOYSA-N) serves as a unique identifier for database searches .
Table 1: Predicted Collision Cross-Section (CCS) Values for Adducts
| Adduct | m/z | CCS (Ų) |
|---|---|---|
| [M+H]+ | 298.90196 | 142.3 |
| [M+Na]+ | 320.88390 | 143.2 |
| [M+NH4]+ | 315.92850 | 144.5 |
| [M+K]+ | 336.85784 | 144.9 |
| [M-H]- | 296.88740 | 138.8 |
| [M+Na-2H]- | 318.86935 | 143.4 |
These CCS values, predicted via computational methods, are critical for mass spectrometry-based identification in complex mixtures.
Physicochemical Properties
The compound’s fluorosulfonyloxy group confers high electrophilicity, making it reactive toward nucleophiles such as amines or alcohols. This property is leveraged in click chemistry and polymer synthesis, where sulfonate esters act as leaving groups . The bromine substituent further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing biaryl systems .
| Supplier | Purity | Quantity Available |
|---|---|---|
| Nanjing Shizhou Biology Technology | N/A | Custom |
| AccelaChem | N/A | 0.25 g, bulk |
Future Research Directions
The lack of literature and patents underscores the need for systematic studies on this compound’s synthetic pathways, reactivity, and biological activity. Priority areas include:
-
Synthetic Optimization: Developing scalable methods for introducing the fluorosulfonyloxy group without side reactions.
-
Application Exploration: Testing its efficacy in photoaffinity labeling or as a linker in prodrug designs.
-
Toxicological Profiling: Assessing acute and chronic toxicity to establish safety guidelines.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume